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Compound of Interest

Compound Name: 2-Bromo-4-(tert-butyl)pyridine

Cat. No.: B1338834

Essential Safety and Handling Guide for 2-
Bromo-4-(tert-butyl)pyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-4-(tert-butyl)pyridine, tailored for researchers, scientists,
and professionals in drug development.

Chemical Identifier:

e Name: 2-Bromo-4-(tert-butyl)pyridine
e CAS Number: 50488-34-1

e Molecular Formula: C9H12BrN

Hazard Summary: 2-Bromo-4-(tert-butyl)pyridine is a chemical that requires careful handling
due to its potential health hazards. Based on available safety data, it is classified with the
following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory
irritation). Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the required PPE for handling 2-Bromo-4-(tert-

butyl)pyridine.

Protection Type

Specific PPE

Standard/Specificati
on

Purpose

Eye/Face Protection

Tightly fitting safety
goggles with side-
shields

EN 166 (EU) or
NIOSH (US) approved

To protect eyes from

splashes.

Skin Protection

Chemical-resistant
gloves (Nitrile rubber

recommended)

EN 374

To prevent skin
contact. Gloves must
be inspected before

use.

Fire/flame resistant
and impervious

clothing (Lab coat)

To protect skin and
personal clothing from

contamination.

Respiratory Protection

Full-face respirator

NIOSH (US) or CEN
(EV) approved

Required if exposure
limits are exceeded,
or if irritation or other
symptoms are

experienced.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated. The use of a certified chemical fume hood is strongly

recommended to minimize inhalation exposure[1][2].

o Before starting, ensure all necessary PPE is available and in good condition.

o Locate the nearest emergency eyewash station and safety shower.

o Have a spill kit readily accessible.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1338834?utm_src=pdf-body
https://www.benchchem.com/product/b1338834?utm_src=pdf-body
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.
e Avoid contact with skin, eyes, and clothing[3].

e Avoid the formation of dust and aerosols[3].

o Use spark-proof tools and explosion-proof equipment. Keep away from heat, sparks, open
flames, and hot surfaces[3][4].

o Keep the container tightly closed when not in use.

3. Storage:

o Store in a cool, well-ventilated area in a tightly closed container[2][5].
o Store under an inert atmosphere, at a temperature of 2-8°C.
Emergency Procedures

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician[6].

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician[6].

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician[6].

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician[6].

Accidental Release Measures:

» Evacuate personnel to a safe area.
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Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if safe to do so.

Contain the spill using inert absorbent material.

Collect the absorbed material and place it in a suitable, closed container for disposal[3].

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Collect waste in a designated, labeled, and sealed container.

Do not mix with other waste.

Arrange for disposal by a licensed professional waste disposal service.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 2-Bromo-4-
(tert-butyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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